Cas no 320424-00-8 (4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE)

• Product Name: 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE
• CAS No: 320424-00-8
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• MDL: MFCD01569126
• CID: 5224123
• Update Time: 2025-05-20

4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE Chemical and Physical Properties

Names and Identifiers

• 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE
• 4-{4H,5H-naphtho[1,2-b]thiophene-2-carbonyl}morpholine

• MDL： MFCD01569126
• Inchi： 1S/C17H17NO2S/c19-17(18-7-9-20-10-8-18)15-11-13-6-5-12-3-1-2-4-14(12)16(13)21-15/h1-4,11H,5-10H2
• InChI Key： NVPREAOAIOZWBR-UHFFFAOYSA-N
• SMILES： C(C1SC2C3=C(C=CC=C3)CCC=2C=1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes

Additional information on 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE

Introduction to 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE (CAS No. 320424-00-8)

4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE, also known by its CAS number 320424-00-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thienoquinolines, which are characterized by their unique structural features and potential biological activities. The compound's structure consists of a naphtho[1,2-b]thiophene core fused with a morpholino group, making it a promising candidate for various therapeutic applications.

The chemical structure of 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE is particularly noteworthy due to its potential to interact with specific biological targets. The naphtho[1,2-b]thiophene moiety provides a rigid and planar framework that can facilitate interactions with protein binding sites, while the morpholino group introduces flexibility and hydrophilicity, enhancing the compound's solubility and bioavailability. These structural features make it an attractive candidate for drug development.

Recent studies have explored the biological activities of 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE in various contexts. One area of significant interest is its potential as an anticancer agent. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good plasma stability. Furthermore, the compound shows low toxicity in animal models, which is a crucial factor for its advancement into clinical trials.

Clinical trials are currently underway to further assess the safety and efficacy of 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in patients with advanced solid tumors. These findings have paved the way for more extensive Phase II and III trials to determine the optimal dosing regimens and evaluate long-term safety.

Beyond its therapeutic applications, 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE has also been studied for its potential use in diagnostic imaging. The unique electronic properties of the naphtho[1,2-b]thiophene core make it an excellent candidate for developing novel imaging agents. Research is ongoing to explore its utility in techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI), which could provide valuable insights into disease progression and treatment response.

In conclusion, 4,5-DIHYDRONAPHTHO[1,2-B]THIOPHEN-2-YL(MORPHOLINO)METHANONE (CAS No. 320424-00-8) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.